Cas no 343271-91-0 (1-Piperazinecarboxamide,N-propyl-(9CI))

• Product name: 1-Piperazinecarboxamide,N-propyl-(9CI)
• CAS No: 343271-91-0
• MF: C₈H₁₇N₃O
• MW: 171.24008
• CID: 918990
• PubChem ID: 12565353

1-Piperazinecarboxamide,N-propyl-(9CI) Chemical and Physical Properties

Names and Identifiers

• 1-Piperazinecarboxamide,N-propyl-(9CI)
• N-propylpiperazine-1-carboxamide
• DTXSID50502746
• SCHEMBL10818831
• Oprea1_008933
• 343271-91-0
• AKOS009215779

• Inchi： InChI=1S/C8H17N3O/c1-2-3-10-8(12)11-6-4-9-5-7-11/h9H,2-7H2,1H3,(H,10,12)
• InChI Key： DJVCFHRVCZHWME-UHFFFAOYSA-N
• SMILES： CCCNC(=O)N1CCNCC1

Computed Properties

• Exact Mass: 171.13731
• Monoisotopic Mass: 171.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.4Ų
• XLogP3: -0.2

Experimental Properties

• PSA: 44.37